N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C26H31NO5
• Molecular Weight: 437.5 g/mol
• IUPAC Name: N-[(4-tert-butylphenyl)methyl]-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C26H31NO5/c1-26(2,3)20-11-9-18(10-12-20)16-27(17-21-8-7-13-32-21)25(28)19-14-22(29-4)24(31-6)23(15-19)30-5/h7-15H,16-17H2,1-6H3
• InChI Key: OYXFLUGSCQMTKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN(CC2=CC=CO2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide is a synthetic organic compound It is characterized by the presence of a benzamide core substituted with tert-butylbenzyl, furan-2-ylmethyl, and trimethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the benzamide core: This can be achieved by reacting 3,4,5-trimethoxybenzoic acid with an amine derivative under dehydrating conditions.

Introduction of the tert-butylbenzyl group: This step may involve the alkylation of the benzamide core using tert-butylbenzyl chloride in the presence of a base.

Attachment of the furan-2-ylmethyl group: This can be done through a nucleophilic substitution reaction using furan-2-ylmethyl halide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reactive sites present.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

N-(4-tert-butylbenzyl)-N-(furan-2-ylmethyl)-3,4,5-trimethoxybenzamide: can be compared with other benzamide derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties compared to similar compounds. This can include differences in reactivity, solubility, and biological activity.